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Compound of Interest

Compound Name: Teoc-MeLeu-OH

Cat. No.: B8090397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, handling procedures, and potential applications of Teoc-MeLeu-OH, a protected

amino acid derivative increasingly utilized in peptide synthesis and drug discovery.

Core Properties of Teoc-MeLeu-OH
Teoc-MeLeu-OH, or N-Teoc-N-methyl-L-leucine, is a synthetic derivative of the essential amino

acid L-leucine. The presence of the 2-(trimethylsilyl)ethoxycarbonyl (Teoc) protecting group on

the amino terminus makes it a valuable building block in solid-phase peptide synthesis (SPPS).

Physicochemical Data
A summary of the key physicochemical properties of Teoc-MeLeu-OH is presented in Table 1.
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Property Value Source

Molecular Formula C13H27NO4Si [1]

Molecular Weight 289.44 g/mol [1]

Appearance White to off-white solid [1]

CAS Number 2411590-92-4 [1]

Predicted Specific

Gravity/Density
1.015 ± 0.06 g/cm³ [2]

Solubility
The solubility of Teoc-MeLeu-OH is a critical parameter for its use in solution-phase reactions

and for the preparation of stock solutions for SPPS. Quantitative solubility data is summarized

in Table 2.

Solvent Solubility
Concentration
(Molar)

Notes Source

DMSO 100 mg/mL 345.49 mM

Ultrasonic

assistance may

be required. Use

of hygroscopic

DMSO can

impact solubility;

freshly opened

solvent is

recommended.

Handling and Storage
Proper handling and storage of Teoc-MeLeu-OH are essential to maintain its integrity and

ensure the safety of laboratory personnel.

Safety Precautions
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Teoc-MeLeu-OH is classified as a chemical that may cause skin irritation, serious eye irritation,

and respiratory irritation. It is also suspected of being harmful if swallowed. Therefore,

appropriate personal protective equipment (PPE) should be worn at all times.

Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a respirator may

be necessary.

In case of exposure, follow these first-aid measures:

If inhaled: Move the person to fresh air.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If swallowed: Do NOT induce vomiting. Rinse mouth with water.

Storage Conditions
Recommendations for the storage of Teoc-MeLeu-OH in both solid and solution form are

provided in Table 3.

Form
Storage
Temperature

Duration Source

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock

solutions before storage.
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Experimental Protocols
While specific protocols for Teoc-MeLeu-OH are not widely published, its application in solid-

phase peptide synthesis (SPPS) would follow the general principles of Fmoc-based chemistry.

The Teoc group is stable to the basic conditions used for Fmoc removal (e.g., piperidine) and

can be cleaved under specific conditions using fluoride ions.

General Protocol for Incorporation of Teoc-MeLeu-OH in
SPPS
This protocol outlines the general steps for coupling Teoc-MeLeu-OH to a growing peptide

chain on a solid support.

Materials:

Resin-bound peptide with a free N-terminal amine

Teoc-MeLeu-OH

Coupling reagent (e.g., HBTU, HATU)

Base (e.g., DIPEA, NMM)

Anhydrous N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Piperidine solution (20% in DMF)

Procedure:

Resin Swelling: Swell the resin-bound peptide in DMF or DCM for 30-60 minutes.

Fmoc Deprotection (if applicable): Treat the resin with 20% piperidine in DMF to remove the

Fmoc protecting group from the N-terminus of the peptide chain. Wash the resin thoroughly

with DMF and DCM.
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Activation of Teoc-MeLeu-OH: In a separate vessel, dissolve Teoc-MeLeu-OH and a

coupling reagent (e.g., HBTU) in DMF. Add a base (e.g., DIPEA) to activate the carboxylic

acid.

Coupling: Add the activated Teoc-MeLeu-OH solution to the resin. Allow the reaction to

proceed for 1-2 hours at room temperature with gentle agitation.

Washing: After the coupling reaction is complete, wash the resin extensively with DMF and

DCM to remove excess reagents and byproducts.

Capping (Optional): To block any unreacted amino groups, treat the resin with a capping

solution (e.g., acetic anhydride and DIPEA in DMF).

Chain Elongation: Repeat the deprotection and coupling steps for the subsequent amino

acids in the peptide sequence.

Cleavage of the Teoc Protecting Group
The Teoc group is typically removed at the end of the synthesis or at a specific step where the

N-terminal amine needs to be deprotected for further modification.

Reagents:

Tetrabutylammonium fluoride (TBAF) solution in a suitable solvent (e.g., THF or DMF)

Procedure:

Swell the Teoc-protected peptide-resin in the chosen solvent.

Treat the resin with the TBAF solution. The reaction time and temperature will need to be

optimized depending on the specific peptide sequence and other protecting groups present.

Monitor the reaction for completeness using a suitable analytical technique (e.g., HPLC-MS).

Once the deprotection is complete, wash the resin thoroughly to remove the fluoride reagent

and byproducts.

Analytical Methods
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The purity and identity of Teoc-MeLeu-OH and peptides containing this residue can be

assessed using standard analytical techniques.

High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is commonly

used to determine the purity of amino acid derivatives and peptides. A C18 column with a

water/acetonitrile gradient containing a small amount of trifluoroacetic acid (TFA) is a typical

setup.

Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI) mass spectrometry can be used to confirm the molecular

weight of Teoc-MeLeu-OH and the final peptide product. Tandem mass spectrometry

(MS/MS) can be employed for peptide sequencing.

Biological Role and Signaling Pathways
As a derivative of L-leucine, Teoc-MeLeu-OH is expected to be incorporated into peptides that

may exhibit biological activity. Amino acids and their derivatives have been recognized for their

potential to influence anabolic hormone secretion and prevent exercise-induced muscle

damage. However, specific signaling pathways directly modulated by Teoc-MeLeu-OH or

peptides containing it have not been extensively documented in publicly available literature.

The diagram below illustrates a generalized workflow for the synthesis and potential biological

screening of a peptide containing Teoc-MeLeu-OH.

Peptide Synthesis Workflow Biological Screening

Solid Support
(e.g., Wang Resin)

Fmoc Deprotection
(Piperidine)

Teoc-MeLeu-OH Coupling
(HBTU, DIPEA) Peptide Chain Elongation Cleavage from Resin & Deprotection

(TFA Cocktail)
Purification
(RP-HPLC)

Analysis
(LC-MS) Synthesized Peptide Cell-Based Assays

(e.g., Hormone Secretion) Target Identification Signaling Pathway
Elucidation

Click to download full resolution via product page

Caption: Workflow for Synthesis and Biological Evaluation of a Teoc-MeLeu-OH Containing

Peptide.
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The following diagram illustrates a hypothetical signaling pathway that could be influenced by a

bioactive peptide containing Teoc-MeLeu-OH, based on the general understanding of anabolic

processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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